Cas no 1118790-35-4 (Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate)

• Product Name: Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate
• CAS No: 1118790-35-4
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 5459526
• PubChem ID: 42915664
• Update Time: 2025-06-10

Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperazine-1-carboxylate
• Z50119724
• ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]piperazine-1-carboxylate
• Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate

• Inchi： 1S/C15H24N4O3/c1-3-22-14(21)19-8-6-18(7-9-19)10-13(20)17-15(2,11-16)12-4-5-12/h12H,3-10H2,1-2H3,(H,17,20)
• InChI Key： FRLWTYFQCCFFMZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C(=O)OCC)CC1)NC(C#N)(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 474
• XLogP3: 0.4
• Topological Polar Surface Area: 85.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate

Comprehensive Overview of Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate (CAS No. 1118790-35-4)

Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate (CAS No. 1118790-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both cyano and cyclopropyl groups in its molecular framework contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's molecular structure combines a piperazine core with an ethyl carboxylate moiety, further functionalized with a cyano-cyclopropyl substituent. This arrangement not only enhances its stability but also influences its interactions with biological targets. Recent studies have highlighted the potential of piperazine-based compounds in addressing challenges related to central nervous system (CNS) disorders, a topic of growing interest in the scientific community. Researchers are particularly intrigued by the compound's ability to modulate specific receptors, which could pave the way for innovative therapeutic strategies.

In the context of drug design, Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate offers a promising scaffold for the development of small-molecule inhibitors. Its structural complexity allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in modern pharmaceutical formulations. The cyano group in particular has been associated with improved binding affinity in certain enzyme systems, a feature that is increasingly sought after in the design of targeted therapies.

From a synthetic chemistry perspective, the compound's CAS No. 1118790-35-4 serves as a key identifier for researchers and manufacturers. Its synthesis typically involves multi-step organic reactions, including amide coupling and esterification processes, which are well-documented in the literature. The cyclopropyl ring in the molecule introduces a degree of steric hindrance, which can be leveraged to control the compound's conformational flexibility—a property that is often exploited in medicinal chemistry to enhance selectivity.

The growing demand for specialty chemicals in the life sciences sector has further amplified the relevance of compounds like Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate. With increasing investments in precision medicine and personalized therapeutics, researchers are actively exploring its potential applications in neurological research and oncological studies. The compound's ability to cross the blood-brain barrier (BBB) has also sparked interest in its use for CNS-targeted drug delivery, a hot topic in contemporary pharmacology.

Quality control and analytical characterization of CAS No. 1118790-35-4 are critical aspects of its utilization in research. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These analytical methods align with the stringent requirements of Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP), which are essential for maintaining consistency in pharmaceutical applications.

In summary, Ethyl 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-1-piperazinecarboxylate represents a fascinating example of modern chemical innovation. Its multifaceted properties and potential applications in drug discovery make it a valuable subject for ongoing research. As the scientific community continues to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in advancing biomedical science and pharmaceutical development.